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Compound of Interest

Compound Name: (42)-4-Hexenyl butyrate
CAS No.: 69727-41-9
Cat. No.: B3279687
Get Quote
. J

Executive Summary & Chemical Profile

(4Z)-4-Hexenyl butyrate is a volatile ester characterized by a sweet, fruity, plum-like aroma
with subtle green nuances. Unlike its isomer (3Z)-3-hexenyl butyrate (Leaf Butyrate), which
dominates the "green/grassy" notes in nature, the (42)-isomer is a trace constituent primarily
identified in Plum (Prunus domestica) and Hog Plum (Spondias mombin).

Significance:
o Flavor/Fragrance: Provides a "fleshy" fruit ripeness lacking in the sharper (3Z)-isomers.

o Therapeutic Potential: Emerging research into Spondias volatiles suggests anti-inflammatory
and anxiolytic potential, though specific bioactivity of the (4Z)-ester requires isolation for
validation.

o Challenge: Natural abundance is extremely low (<0.05 ppm in fruit pulp), making direct
extraction viable only for analytical baselining or high-value boutique isolation. Scalable
"natural” production relies on biocatalytic esterification.
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Chemical Specifications

Property Value Notes

Distinct double bond position
IUPAC Name [(4Z2)-hex-4-enyl] butanoate

at C4

Critical:[1] Do not confuse with
CAS Number 69727-41-9

(32) CAS 16491-36-4
Molecular Formula C10H1802 MW: 170.25 g/mol

Lipophilic; requires non-polar
LogP (est) ~3.42 pop a P

solvents

N ) Thermally stable, but prone to

Boiling Point 184-185 °C

isomerization at >200°C

Decision Matrix: Selecting the Extraction Method

The choice of method depends on the end-goal: Analytical Profiling vs. Physical Isolation.

Goal: (42)-4-Hexenyl Butyrate

Select Scale

< 1 mg needed

> 100 mg needed

Analytical Profiling Physical Isolation
(Detection/Quantification) (Purity/Bioassay)

rom Fruit Source For Scale/Standard

Method A: HS-SPME Method B: SDE Method C: Enzymatic Synthesis
(Headspace Solid Phase Microextraction) (Simultaneous Distillation-Extraction) (Lipase-mediated)
No solvent, high sensitivity Clean extract, concentrates volatiles High yield, 'Natural' labeling
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Figure 1: Decision matrix for selecting the appropriate extraction or production methodology.

Protocol A: Isolation via Simultaneous Distillation-
Extraction (SDE)

Objective: To isolate the volatile fraction from Prunus domestica (Plum) or Spondias mombin
pulp for GC-Olfactometry or bioassay. Principle: SDE (Likens-Nickerson method) allows
simultaneous steam distillation of the fruit matrix and solvent extraction of the vapors,
concentrating trace volatiles like (4Z)-4-hexenyl butyrate into a small volume of organic

solvent.

Materials

e Sample: 500g Fresh Plum pulp (homogenized).

e Solvent: 50 mL Pentane:Diethyl Ether (1:1 v/v). Note: Low boiling point solvents are crucial
to prevent loss of the target ester during concentration.

o Apparatus: Likens-Nickerson SDE glassware, cooling circulator (-5°C).

 Internal Standard: Methyl octanoate (100 pL of 1 mg/mL solution).

Step-by-Step Methodology

e Sample Preparation:
o Blend 500g fruit pulp with 500 mL distilled water.

o Add 100g NaCl (to increase ionic strength and drive volatiles into the headspace/solvent
phase).

o Add Internal Standard.
o SDE Setup:

o Place fruit slurry in the 1L boiling flask (Sample side).
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o Place 50 mL solvent mixture in the 250 mL boiling flask (Solvent side).
o Connect both to the Likens-Nickerson head.

o Set condenser coolant to -5°C (Critical for retaining C10 esters).

o Extraction:

o Heat both flasks to reflux.

o Timing: Run for 2 hours. (Extended times >3 hours risk artifact formation/isomerization).
» Concentration:

o Collect the organic phase.[2] Dry over anhydrous Sodium Sulfate (

) for 1 hour.

o Filter and concentrate to 0.5 mL using a Vigreux column or gentle Nitrogen stream. Do not
rotary evaporate to dryness (volatility risk).

Protocol B: Analytical Detection via HS-SPME

Objective: Rapid screening of samples to confirm presence of the (4Z)-isomer without solvent
interference.

Parameters

o Fiber: 50/30 um DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane).
Rationale: The triple-phase fiber covers the polarity range of esters and alcohols.

e Incubation: 40°C for 20 minutes (with agitation).
o Extraction: 30 minutes headspace exposure.

¢ Desorption: 250°C for 3 minutes in GC injector (Splitless mode).
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Protocol C: "Natural" Production via Enzymatic
Esterification

Objective: To produce gram-scale quantities of "Natural” labeled (4Z)-4-Hexenyl butyrate for
product development, bypassing the low yield of fruit extraction. Mechanism: Lipase-catalyzed
condensation of natural (4Z)-4-hexenol and butyric acid.

Materials

e Enzyme:Candida antarctica Lipase B (immobilized, e.g., Novozym 435).
e Substrates:

o (4Z)-4-Hexenol (Natural source: Violet leaf isolate or fermentation).

o Butyric Acid (Natural source: Fermentation).

e Solvent: n-Hexane (or solvent-free system).

Workflow

» Reaction Mix:
o Mix (42)-4-hexenol (50 mM) and Butyric acid (50 mM) in n-Hexane.
o Add Novozym 435 (10% w/w relative to substrates).

o Add Molecular Sieves (3A) to scavenge water and drive equilibrium toward ester

synthesis.
* Incubation:
o Incubate at 40°C with orbital shaking (200 rpm).
o Duration: 6—-24 hours.
 Purification:

o Filter out enzyme (reusable).
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o Wash organic phase with saturated

(to remove unreacted butyric acid).

o Evaporate solvent.[3]

o Yield: Typically >90% conversion.

+
Butyric Acid
Esterification Filtration & Pure (42)-4-Hexenyl Butyrate
40°C, 200 rpm, 6-24h Bicarb Wash (Natural)

Lipase (Novozym 435)
+ Molecular Sieves

Click to download full resolution via product page

Figure 2: Enzymatic synthesis workflow for high-purity natural production.

Analytical Validation (GC-MS)

Differentiation of the (4Z) isomer from the common (3Z) isomer is critical.
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Parameter Condition
DB-WAX (Polar) or HP-88 (Highly polar). Non-
Column polar columns (DB-5) may not resolve the
double bond position.
Carrier Gas Helium, 1.0 mL/min

Oven Program

40°C (3 min)
5°C/min

230°C (10 min)

Retention Index (RI)

(42)-4-Hexenyl butyrate typically elutes after
(32)-3-hexenyl butyrate on Wax columns due to

terminal double bond proximity effects.

Mass Spectrum (EI)

Key ions: m/z 67 (base peak, hexenyl cation),
m/z 71 (butyryl), m/z 82.

Comparative Analysis of Methods

HS-SPME (Protocol Enzymatic
Feature SDE (Protocol A)
B) (Protocol C)
Primary Use Isolation of physical oil  Analysis / Screening Production / Synthesis
Yield Low (<0.01%) N/A (Analytical) High (>90%)
) Complex mixture )
Purity N/A High (>98%)

(requires fractionation)

Low (Uses Excellent (Solvent- High (Reusable

Green Score
Pentane/Ether) free) enzyme)

_ Moderate (100°C

Thermal Risk N Low Very Low (40°C)

boiling)
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© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3279687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Ceva-Antunes, P. M. N., et al. (2003).Analysis of Volatile Compounds of Tapereba (Spondias
mombin L.) and Caja (Spondias mombin L.) by Simultaneous Distillation and Extraction
(SDE) and Solid Phase Microextraction (SPME).[3][4][5] Journal of Agricultural and Food
Chemistry.[4][5] Link

The Good Scents Company.(Z)-4-Hexen-1-yl Butyrate: Organoleptic Properties and
Occurrence.Link

Macedo, G. A., et al. (2017).Enzymatic Synthesis of Flavor Esters: A Review. Food and
Bioprocess Technology.[6] (Contextual grounding for Protocol C). Link

NIST Chemistry WebBook.Butanoic acid, 4-hexenyl ester, (Z2)- (CAS 69727-41-9).Link

Ministry of Health, Labour and Welfare (Japan).Designated Food Additives: cis-4-Hexenyl
butyrate.[7] (Regulatory confirmation).[7] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Extraction & Biocatalytic Production of
(42)-4-Hexenyl Butyrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3279687/docs#application-note-extraction-
biocatalytic-production-of-4z-4-hexenyl-butyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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